Cas no 90181-01-4 (2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro-)

2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro- structure
90181-01-4 structure
Product name:2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro-
CAS No:90181-01-4
MF:C11H7BrN2O5
MW:327.087682008743
CID:792284
PubChem ID:71429813

2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxylic acid, 7-bromo-8-methoxy-5-nitro-
    • 7-bromo-8-methoxy-5-nitroquinoline-2-carboxylic acid
    • DTXSID70848476
    • 90181-01-4
    • Inchi: InChI=1S/C11H7BrN2O5/c1-19-10-6(12)4-8(14(17)18)5-2-3-7(11(15)16)13-9(5)10/h2-4H,1H3,(H,15,16)
    • InChI Key: QMTUSUQSFOHKRL-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C2=C1N=C(C=C2)C(=O)O)[N+](=O)[O-])Br

Computed Properties

  • Exact Mass: 325.95383g/mol
  • Monoisotopic Mass: 325.95383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 105Ų

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